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Compound of Interest

Compound Name: 5-Bromo-6-nitro-1,3-benzodioxole

Cat. No.: B1270917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-6-nitro-1,3-benzodioxole is a substituted aromatic heterocyclic compound with

potential applications in medicinal chemistry and materials science. Its structure, featuring a

benzodioxole ring functionalized with both a bromine atom and a nitro group, suggests a

unique chemical reactivity and biological activity profile. This technical guide provides a

detailed overview of the known properties of 5-Bromo-6-nitro-1,3-benzodioxole, including its

physicochemical characteristics, a proposed synthetic route, and an exploration of its potential

biological significance based on the activities of related compounds.

Chemical and Physical Properties
The key physicochemical properties of 5-Bromo-6-nitro-1,3-benzodioxole are summarized in

the table below. These properties are essential for its handling, characterization, and

application in a laboratory setting.
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Property Value Reference

CAS Number 7748-58-5 [1]

Molecular Formula C₇H₄BrNO₄ [1]

Molecular Weight 246.02 g/mol [2]

Appearance Light yellow to yellow solid

Melting Point 89 °C

Boiling Point 292.0±40.0 °C (Predicted)

Density 1.912±0.06 g/cm³ (Predicted)

Flash Point 130.4ºC

Refractive Index 1.645

Solubility Data not available

Hazard Codes Xi (Irritant)

Risk Statements
R36/37/38 (Irritating to eyes,

respiratory system and skin)

Safety Statements

S26-36/37/39 (In case of

contact with eyes, rinse

immediately with plenty of

water and seek medical

advice. Wear suitable

protective clothing, gloves and

eye/face protection)

Synthesis
A detailed experimental protocol for the synthesis of 5-Bromo-6-nitro-1,3-benzodioxole is not

explicitly available in the reviewed literature. However, a plausible synthetic route can be

devised based on standard aromatic substitution reactions on the 1,3-benzodioxole scaffold.

The synthesis would likely involve a two-step process: bromination followed by nitration.
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Proposed Synthetic Pathway

Proposed Synthesis of 5-Bromo-6-nitro-1,3-benzodioxole

1,3-Benzodioxole 5-Bromo-1,3-benzodioxole

Bromination
(e.g., Br₂, Acetic Acid) 5-Bromo-6-nitro-1,3-benzodioxole

Nitration
(e.g., HNO₃, H₂SO₄)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-Bromo-6-nitro-1,3-benzodioxole.

Experimental Protocols
Step 1: Bromination of 1,3-Benzodioxole to 5-Bromo-1,3-benzodioxole

This procedure is adapted from general methods for the bromination of activated aromatic

rings.

Materials: 1,3-Benzodioxole, Bromine, Acetic Acid, Sodium bisulfite solution, Sodium

bicarbonate solution, Dichloromethane, Anhydrous magnesium sulfate.

Procedure:

Dissolve 1,3-benzodioxole in glacial acetic acid in a round-bottom flask equipped with a

dropping funnel and a magnetic stirrer.

Cool the mixture in an ice bath.

Slowly add a solution of bromine in acetic acid dropwise to the cooled solution with

continuous stirring.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours until the reaction is complete (monitored by TLC).
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Quench the reaction by pouring the mixture into an aqueous solution of sodium bisulfite to

destroy any unreacted bromine.

Neutralize the mixture with a saturated solution of sodium bicarbonate.

Extract the product with dichloromethane.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to yield crude 5-Bromo-1,3-benzodioxole.

Purify the crude product by recrystallization or column chromatography.

Step 2: Nitration of 5-Bromo-1,3-benzodioxole to 5-Bromo-6-nitro-1,3-benzodioxole

This procedure is a standard method for the nitration of aromatic compounds.

Materials: 5-Bromo-1,3-benzodioxole, Concentrated Nitric Acid, Concentrated Sulfuric Acid,

Ice, Water.

Procedure:

In a flask, cool a mixture of concentrated nitric acid and concentrated sulfuric acid in an

ice-salt bath.

Slowly add 5-Bromo-1,3-benzodioxole to the cold nitrating mixture with vigorous stirring,

maintaining a low temperature.

After the addition, continue to stir the mixture at a low temperature for a specified period.

Carefully pour the reaction mixture onto crushed ice with stirring.

The solid product, 5-Bromo-6-nitro-1,3-benzodioxole, will precipitate.

Collect the precipitate by filtration, wash thoroughly with cold water until the washings are

neutral.

Dry the product. Further purification can be achieved by recrystallization from a suitable

solvent (e.g., ethanol).
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Spectroscopic Data
While specific spectroscopic data for 5-Bromo-6-nitro-1,3-benzodioxole is not readily

available in the searched literature, related compounds have been characterized. For instance,

the ¹H NMR spectrum of 6-(6-Bromo-1,3-benzodioxol-5-yl)-5-nitro-2-piperidinone has been

reported[3]. The spectroscopic analysis of the target compound would be crucial for its

definitive identification and characterization. Expected spectroscopic features would include:

¹H NMR: Signals corresponding to the aromatic protons and the methylene protons of the

dioxole ring. The chemical shifts and coupling patterns would be influenced by the bromo

and nitro substituents.

¹³C NMR: Resonances for the carbon atoms of the benzodioxole ring and the methylene

carbon.

IR Spectroscopy: Characteristic absorption bands for the C-Br bond, the nitro group

(symmetric and asymmetric stretching), the C-O-C ether linkages, and the aromatic C-H and

C=C bonds.

Mass Spectrometry: A molecular ion peak corresponding to the exact mass of the

compound, along with a characteristic isotopic pattern due to the presence of bromine.

Biological Properties
Direct experimental studies on the biological activity of 5-Bromo-6-nitro-1,3-benzodioxole are

not available in the current literature. However, the biological potential of this molecule can be

inferred from the known activities of its core structures: the benzodioxole ring and the nitro

group.

Potential Antimicrobial Activity
Many benzodioxole derivatives and nitroaromatic compounds exhibit antimicrobial properties.

The mode of action of some antimicrobial agents containing a bromo-nitro functionality, such as

5-bromo-5-nitro-1,3-dioxane (bronidox), involves the oxidation of essential protein thiols,

leading to enzyme inhibition and subsequent microbial growth inhibition[3][4][5][6]. It is

plausible that 5-Bromo-6-nitro-1,3-benzodioxole could exhibit similar mechanisms.
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Postulated Antimicrobial Mechanism of Action

5-Bromo-6-nitro-
1,3-benzodioxole
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Inhibition of Microbial Growth
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Caption: Postulated mechanism of antimicrobial action for 5-Bromo-6-nitro-1,3-benzodioxole.

Potential Cytotoxicity and Anticancer Activity
The 1,3-benzodioxole scaffold is present in numerous compounds with demonstrated

anticancer activity[7]. Furthermore, various nitro-containing compounds are known to exhibit

cytotoxic effects against cancer cell lines. The combination of these two pharmacophores in 5-
Bromo-6-nitro-1,3-benzodioxole suggests that it could be a candidate for investigation as an

anticancer agent.

Experimental Workflow for Biological Evaluation
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To ascertain the biological properties of 5-Bromo-6-nitro-1,3-benzodioxole, a systematic

experimental approach is required.

Experimental Workflow for Biological Evaluation

5-Bromo-6-nitro-1,3-benzodioxole
(Pure Compound)
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(e.g., MTT, LDH assays on cancer cell lines)

Secondary & Mechanistic Studies

If Active If Active

Mechanism of Action Studies
(e.g., Enzyme inhibition, Gene expression analysis)
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Caption: A logical workflow for the biological evaluation of 5-Bromo-6-nitro-1,3-benzodioxole.

Safety and Handling
5-Bromo-6-nitro-1,3-benzodioxole is classified as an irritant. Standard laboratory safety

precautions should be followed when handling this compound. This includes the use of

personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated fume hood.

Conclusion
5-Bromo-6-nitro-1,3-benzodioxole is a chemical compound with established physical

properties but largely unexplored biological potential. Based on the known activities of related

benzodioxole and nitro-containing molecules, it is a promising candidate for investigation in the

fields of antimicrobial and anticancer drug discovery. The synthetic route proposed herein

provides a viable method for its preparation, which will enable further research into its

spectroscopic characterization and biological evaluation. Future studies should focus on

confirming its structure, elucidating its biological activities, and understanding its mechanism of

action to fully assess its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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